Chloride Detection Sensitivity: Silver-1,5-BMPC Complex vs. Standard Mercury Thiocyanate Method
The silver-1,5-BMPC method achieves a linear calibration range for chloride ion of 1 × 10⁻⁵ to 1 × 10⁻⁴ M (equivalent to 0.355–3.55 ppm Cl⁻) in 1 M ethanolic acetic acid solution, with absorbance measured at 530 nm [1]. In comparison, the widely adopted mercury(II) thiocyanate method (Zall et al., 1956) reports a practical linear range of approximately 0.5–10 ppm Cl⁻ but requires correction for interfering ions and exhibits non-linearity below 0.5 ppm under routine conditions [2]. The 1,5-BMPC method extends the lower quantification boundary to 0.355 ppm Cl⁻ with direct Beer's law compliance, providing a 29% lower limit of quantification threshold relative to the mercury thiocyanate baseline.
| Evidence Dimension | Lower limit of linear chloride quantification |
|---|---|
| Target Compound Data | 0.355 ppm Cl⁻ (1 × 10⁻⁵ M) |
| Comparator Or Baseline | Mercury(II) thiocyanate method: 0.5 ppm Cl⁻ (practical lower linearity limit; Zall et al., 1956) |
| Quantified Difference | 0.145 ppm lower (29% improvement in lower limit of quantification) |
| Conditions | 1 M ethanolic acetic acid (1,5-BMPC method); Fe(III)-SCN ⁻ colorimetric assay in aqueous acidic medium (Hg(SCN)₂ method) |
Why This Matters
A lower quantification limit matters for pharmaceutical residual halide analysis where pharmacopeial monographs (e.g., JP, USP) may require detection of trace chloride in active pharmaceutical ingredients that the mercury thiocyanate method cannot reliably reach without preconcentration.
- [1] Ichiba, H.; Morishita, M.; Katayanagi, M.; Yajima, T. A new spectrophotometric method for the determination of chlorine-containing organic compounds using 1,5-bis(6-methyl-4-pyrimidyl)carbazone. Chem. Pharm. Bull. 1986, 34 (2), 739–745. View Source
- [2] Zall, D.M.; Fisher, D.; Garner, M.Q. Photometric determination of chlorides in water. Anal. Chem. 1956, 28 (11), 1665–1668. View Source
